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Compound of Interest

Compound Name: TC-G 24

Cat. No.: B560294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of TC-G 24, a potent and selective GSK-3β inhibitor. The following procedures are designed to

ensure the safe handling, storage, and disposal of this compound in a laboratory setting.

Adherence to these guidelines is critical for minimizing risk and ensuring a safe research

environment.

Chemical and Physical Properties
A summary of the key quantitative data for TC-G 24 is provided in the table below for easy

reference.
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Property Value Reference

Chemical Name

N-(3-Chloro-4-

methylphenyl)-5-(4-

nitrophenyl)-1,3,4-oxadiazol-2-

amine

CAS Number 1257256-44-2 [1][2][3]

Molecular Formula C₁₅H₁₁ClN₄O₃ [1]

Molecular Weight 330.72 g/mol [1]

Purity ≥98% (HPLC)

Appearance Yellow solid [3]

Solubility Soluble in DMSO [3]

Storage Temperature -20°C [3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling TC-G 24 to prevent

skin contact, inhalation, and eye exposure.
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PPE Category Item Specification

Eye/Face Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.

Face Shield
Recommended when there is

a risk of splashing.

Hand Protection
Chemical-resistant Gloves

(e.g., Nitrile)

Inspect gloves for integrity

before use and change them

frequently.

Body Protection Laboratory Coat Should be fully buttoned.

Respiratory Protection

Not typically required for small

quantities in a well-ventilated

area.

Use a certified respirator if

aerosols may be generated or

if working in a poorly ventilated

space.

Operational and Disposal Plans
Strict adherence to the following operational and disposal protocols is required to ensure safety

and regulatory compliance.

Handling and Storage
Engineering Controls: Handle TC-G 24 in a well-ventilated laboratory, preferably within a

chemical fume hood, especially when handling powders or preparing solutions.

Safe Handling Practices:

Avoid inhalation of dust and contact with skin and eyes.

Do not eat, drink, or smoke in areas where TC-G 24 is handled.

Wash hands thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area at the

recommended temperature of -20°C.[3]
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Disposal Plan
Waste Classification: Unused TC-G 24 and any materials contaminated with it should be

treated as hazardous chemical waste.

Containerization: Collect waste in a clearly labeled, sealed container suitable for chemical

waste.

Disposal Route: Dispose of the chemical waste through an approved hazardous waste

disposal service in accordance with all local, state, and federal regulations. Do not dispose of

down the drain or in regular trash.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving TC-G 24.
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Emergency Situation Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Rinse mouth

with water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

sand, vermiculite) and place in a sealed

container for disposal. For large spills, contact

your institution's environmental health and

safety department.

Experimental Workflow for Safe Handling of TC-G 24
The following diagram illustrates the standard workflow for safely handling TC-G 24 in a

laboratory setting, from preparation to disposal.
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Preparation Experimentation Cleanup & Disposal

Don PPE Prepare work area
(fume hood) Weigh TC-G 24 Prepare solution

(e.g., in DMSO) Conduct experiment Decontaminate work area Segregate waste Dispose of hazardous waste Doff PPE Wash hands

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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